Cas no 5706-81-0 (Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]-)

Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]- structure
5706-81-0 structure
Product name:Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]-
CAS No:5706-81-0
MF:C9H11N3S
MW:193.268739938736
CID:346650
PubChem ID:711196

Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide, 2-[(2-methylphenyl)methylene]-
    • [(2-methylphenyl)methylideneamino]thiourea
    • 5706-81-0
    • DTXSID90351836
    • AKOS017263386
    • Inchi: InChI=1S/C9H11N3S/c1-7-4-2-3-5-8(7)6-11-12-9(10)13/h2-6H,1H3,(H3,10,12,13)/b11-6+
    • InChI Key: HFJJVDKBEWNQLV-IZZDOVSWSA-N
    • SMILES: NC(N/N=C/C1=CC=CC=C1C)=S

Computed Properties

  • Exact Mass: 193.06753
  • Monoisotopic Mass: 193.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • PSA: 50.41

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